Cas no 914912-69-9 (((2R,3R,4R)-3-(Benzoyloxy)-4-fluoro-5-hydroxy-4-Methyltetrahydrofuran-2-yl)Methyl benzoate)
914912-69-9 structure
Product Name:((2R,3R,4R)-3-(Benzoyloxy)-4-fluoro-5-hydroxy-4-Methyltetrahydrofuran-2-yl)Methyl benzoate
CAS No:914912-69-9
MF:C20H19FO6
MW:374.359669923782
CID:2154914
Update Time:2023-08-05
((2R,3R,4R)-3-(Benzoyloxy)-4-fluoro-5-hydroxy-4-Methyltetrahydrofuran-2-yl)Methyl benzoate Chemical and Physical Properties
Names and Identifiers
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- ((2R,3r,4r)-3-(benzoyloxy)-4-fluoro-5-hydroxy-4-methyltetrahydrofuran-2-yl)methyl benzoate
- KIGQNEVACHEDCP-ZSVOKBKLSA-N
- 3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose
- ((2R,3R,4R)-3-benzoyloxy-4-fluoro-5-hydroxy-4-methyl-tetrahydrofuran-2-yl)methyl benzoate
- ((2R,3R,4R)-3-(Benzoyloxy)-4-fluoro-5-hydroxy-4-Methyltetrahydrofuran-2-yl)Methyl benzoate
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- Inchi: 1S/C20H19FO6/c1-20(21)16(27-18(23)14-10-6-3-7-11-14)15(26-19(20)24)12-25-17(22)13-8-4-2-5-9-13/h2-11,15-16,19,24H,12H2,1H3/t15-,16-,19?,20-/m1/s1
- InChI Key: KIGQNEVACHEDCP-ZSVOKBKLSA-N
- SMILES: F[C@@]1(C)C(O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 529
- Topological Polar Surface Area: 82.1
((2R,3R,4R)-3-(Benzoyloxy)-4-fluoro-5-hydroxy-4-Methyltetrahydrofuran-2-yl)Methyl benzoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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